Cas no 2171550-82-4 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-3-(2-hydroxyethyl)morpholin-4-yl-5-oxopentanoic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-3-(2-hydroxyethyl)morpholin-4-yl-5-oxopentanoic acid
• CAS No: 2171550-82-4
• MF: C₂₆H₃₀N₂O₇
• MW: 482.525607585907
• CID: 6317859
• PubChem ID: 165720854
• Update Time: 2025-10-29

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-3-(2-hydroxyethyl)morpholin-4-yl-5-oxopentanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-3-(2-hydroxyethyl)morpholin-4-yl-5-oxopentanoic acid
• EN300-1533048
• 2171550-82-4
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-[3-(2-hydroxyethyl)morpholin-4-yl]-5-oxopentanoic acid

• Inchi： 1S/C26H30N2O7/c29-13-11-17-15-34-14-12-28(17)25(32)23(9-10-24(30)31)27-26(33)35-16-22-20-7-3-1-5-18(20)19-6-2-4-8-21(19)22/h1-8,17,22-23,29H,9-16H2,(H,27,33)(H,30,31)
• InChI Key： OWEJRWPUWBHLSH-UHFFFAOYSA-N
• SMILES： O1CCN(C(C(CCC(=O)O)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C(CCO)C1

Computed Properties

• Exact Mass: 482.20530130g/mol
• Monoisotopic Mass: 482.20530130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 725
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 125Ų

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-3-(2-hydroxyethyl)morpholin-4-yl-5-oxopentanoic acid

Research Brief on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-3-(2-hydroxyethyl)morpholin-4-yl-5-oxopentanoic acid (CAS: 2171550-82-4)

The compound 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-3-(2-hydroxyethyl)morpholin-4-yl-5-oxopentanoic acid (CAS: 2171550-82-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its fluorenylmethoxycarbonyl (Fmoc) protecting group and morpholine moiety, is being explored for its potential applications in peptide synthesis, drug delivery systems, and targeted therapeutics. Recent studies highlight its role as a versatile building block in the development of novel bioactive compounds.

One of the key areas of interest is the compound's utility in solid-phase peptide synthesis (SPPS). The Fmoc group is widely used for temporary protection of amino groups during peptide chain assembly, and the presence of the morpholine ring with a hydroxyethyl side chain introduces additional functionality. Researchers have demonstrated that this compound can facilitate the synthesis of complex peptides with improved solubility and reduced aggregation, which is particularly valuable for the production of therapeutic peptides.

In addition to its synthetic applications, recent investigations have explored the pharmacological potential of derivatives of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-3-(2-hydroxyethyl)morpholin-4-yl-5-oxopentanoic acid. Preliminary in vitro studies suggest that these derivatives may exhibit enhanced bioavailability and target specificity, making them promising candidates for drug development. For instance, modifications to the morpholine ring have been shown to influence binding affinity to certain enzyme targets, opening new avenues for the design of enzyme inhibitors.

Another notable advancement is the incorporation of this compound into drug delivery systems. Its amphiphilic nature, derived from the hydrophobic Fmoc group and hydrophilic morpholine moiety, allows for the formation of self-assembling nanostructures. These nanostructures have been investigated for their ability to encapsulate and deliver hydrophobic drugs, improving their solubility and therapeutic efficacy. Recent publications report successful in vivo testing of such systems, highlighting their potential for clinical translation.

Despite these promising developments, challenges remain in optimizing the synthesis and scalability of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-3-(2-hydroxyethyl)morpholin-4-yl-5-oxopentanoic acid. Researchers are actively working on refining reaction conditions to improve yields and reduce byproducts. Additionally, further studies are needed to fully elucidate the compound's pharmacokinetic and toxicological profiles to ensure its safety for therapeutic use.

In conclusion, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-3-(2-hydroxyethyl)morpholin-4-yl-5-oxopentanoic acid (CAS: 2171550-82-4) represents a multifaceted tool in chemical biology and pharmaceutical research. Its applications span from peptide synthesis to drug delivery, with ongoing studies uncovering new possibilities. As research progresses, this compound is poised to play a pivotal role in the development of next-generation therapeutics.